3-Bromo-6-methoxy-2-(3-methyl-1-butynyl)pyridine

• CAS No.: 909720-22-5
• Molecular Formula: C11H12BrNO
• Molecular Weight: 254.12 g/mol
• IUPAC Name: 3-bromo-6-methoxy-2-(3-methylbut-1-ynyl)pyridine
• InChI: InChI=1S/C11H12BrNO/c1-8(2)4-6-10-9(12)5-7-11(13-10)14-3/h5,7-8H,1-3H3
• InChI Key: VXUODYOVOQUQBT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C#CC1=C(C=CC(=N1)OC)Br

Description

3-Bromo-6-methoxy-2-(3-methyl-1-butynyl)pyridine is a useful research compound. Its molecular formula is C11H12BrNO and its molecular weight is 254.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a nitrogen atmosphere, tetrakis-triphenylphosphine palladium (5.15 g), copper iodide (5.95 g), diisopropylamine (15 mL) and 3-methyl-2-butyne (38.1 g) were added to the compound of Example 260 (131 g) in THF (150 mL). The mixture was placed in a sealed vessel and stirred at 70° C. for 21 hours. The resulting salt was removed by filtration and the filtrate was mixed with silica gel for condensation. The silica gel was directly eluted (ether:petroleumether=5:95) and the collected eluate was distilled (93° C., 0.1 mmHg) to afford the title compound as a pale yellow oil (121 g).